Cas no 1359320-32-3 (N-(2,5-dichlorophenyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-amine)

• Product Name: N-(2,5-dichlorophenyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-amine
• CAS No: 1359320-32-3
• MF: C₂₀H₁₆Cl₂FN₃O
• MW: 404.264945983887
• CID: 5400485
• Update Time: 2025-10-12

N-(2,5-dichlorophenyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• [4-(2,5-dichloroanilino)-6-fluoroquinolin-3-yl]-pyrrolidin-1-ylmethanone
• N-(2,5-dichlorophenyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-amine

• Inchi： 1S/C20H16Cl2FN3O/c21-12-3-5-16(22)18(9-12)25-19-14-10-13(23)4-6-17(14)24-11-15(19)20(27)26-7-1-2-8-26/h3-6,9-11H,1-2,7-8H2,(H,24,25)
• InChI Key： MPJRLSBHSQUHTR-UHFFFAOYSA-N
• SMILES： C(C1=C(NC2=CC(Cl)=CC=C2Cl)C2C(N=C1)=CC=C(F)C=2)(N1CCCC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline-3-carboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxamides Quinoline-3-carboxamides

Additional information on N-(2,5-dichlorophenyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-amine

Introduction to N-(2,5-dichlorophenyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-amine (CAS No. 1359320-32-3)

N-(2,5-dichlorophenyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential therapeutic applications. This compound, identified by the CAS number 1359320-32-3, represents a convergence of advanced chemical synthesis and medicinal innovation.

The molecular structure of this compound incorporates several key functional groups that contribute to its reactivity and biological activity. The presence of a 2,5-dichlorophenyl moiety enhances its binding affinity to specific biological targets, while the 6-fluoro substituent influences its metabolic stability and pharmacokinetic profile. Additionally, the pyrrolidine-1-carbonyl group introduces a chiral center, which is crucial for optimizing drug efficacy and minimizing side effects.

In recent years, there has been a surge in research focused on developing novel quinoline derivatives for their antiviral, anticancer, and anti-inflammatory properties. N-(2,5-dichlorophenyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-amine stands out in this landscape due to its promising preclinical results. Studies have demonstrated its ability to inhibit the activity of certain enzymes and receptors involved in disease pathways, making it a valuable candidate for further development.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core quinoline scaffold efficiently. The introduction of the pyrrolidine-1-carbonyl group has been particularly challenging but has been achieved through innovative methodologies that ensure high yield and purity.

Evaluation of N-(2,5-dichlorophenyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-amine in cellular and animal models has revealed intriguing biological activities. Preliminary data suggest that it exhibits potent inhibitory effects on kinases and other targets relevant to cancer progression. Furthermore, its interaction with biological membranes has been studied to understand how it might be transported within the body, providing insights into its potential pharmacokinetic behavior.

The role of fluorine atoms in pharmaceutical compounds cannot be overstated. The incorporation of a 6-fluoro group in this molecule not only enhances its metabolic stability but also modulates its binding affinity. This has been a critical factor in optimizing the compound's pharmacological properties. Recent advancements in computational chemistry have allowed researchers to predict the behavior of such fluorinated derivatives with greater accuracy, facilitating faster development cycles.

The chiral nature of N-(2,5-dichlorophenyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinolin-4-amine has prompted investigations into the synthesis of enantiomerically pure forms. Such derivatives could offer improved therapeutic profiles by reducing off-target effects. Techniques like asymmetric catalysis have been explored to achieve high enantiomeric purity, which is essential for clinical applications.

Ongoing research aims to explore the mechanisms by which this compound exerts its biological effects. By understanding these pathways at a molecular level, scientists can identify new therapeutic targets and develop combination therapies that enhance treatment outcomes. The integration of structural biology and bioinformatics has been instrumental in unraveling these complex interactions.

The future prospects for N-(2,5-dichlorophenyl)-6-fluoro-3-(pyrrolidine-1-carbonyl strong>)quinolin -4 -amine are promising, with several clinical trials underway to evaluate its safety and efficacy in human populations. As regulatory agencies continue to approve innovative drug candidates based on novel chemical entities, this compound represents a significant step forward in addressing unmet medical needs.

In conclusion, N-(2,5-dichlorophenyl strong >)-< strong >6-fluoro strong > -3-( py rrolidine -1 -carbonyl )quinolin -4 -amine (CAS No. 1359320-32 3) is a remarkable example of how advances in synthetic chemistry can lead to the discovery of new therapeutic agents. Its unique structural features and promising biological activities make it a compelling candidate for further investigation and development in the pharmaceutical industry.